Cas no 1396683-24-1 (1-(4-(Dimethylamino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea)

• Product Name: 1-(4-(Dimethylamino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea
• CAS No: 1396683-24-1
• MF: C₁₂H₁₇N₃OS
• MW: 251.34788107872
• CID: 6169621
• PubChem ID: 71792429
• Update Time: 2024-01-13

1-(4-(Dimethylamino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea Chemical and Physical Properties

Names and Identifiers

• AKOS024542529
• 1-[4-(dimethylamino)but-2-ynyl]-3-(thiophen-2-ylmethyl)urea
• CHEMBL5000780
• VU0539830-1
• 1396683-24-1
• F6244-0304
• 1-(4-(dimethylamino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea
• 3-[4-(dimethylamino)but-2-yn-1-yl]-1-[(thiophen-2-yl)methyl]urea
• 1-(4-(Dimethylamino)but-2-yn-1-yl)-3-(thiophen-2-ylmethyl)urea

• Inchi： 1S/C12H17N3OS/c1-15(2)8-4-3-7-13-12(16)14-10-11-6-5-9-17-11/h5-6,9H,7-8,10H2,1-2H3,(H2,13,14,16)
• InChI Key： JESIVELVENGCJI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NCC#CCN(C)C)=O

Computed Properties

• Exact Mass: 251.10923335g/mol
• Monoisotopic Mass: 251.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds